4-Aminoantipyrine
4-Aminoantipyrine
4-aminoantipyrine is a pyrazolone, a member of the class of pyrazoles that is antipyrine substituted at C-4 by an amino group. It is a metabolite of aminopyrine and of metamizole. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, an antirheumatic drug, a peripheral nervous system drug, an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor, an antipyretic, a drug metabolite and a marine xenobiotic metabolite. It is a primary amino compound and a pyrazolone. It is functionally related to an antipyrine.
A metabolite of AMINOPYRINE with analgesic and anti-inflammatory properties. It is used as a reagent for biochemical reactions producing peroxides or phenols. Ampyrone stimulates LIVER MICROSOMES and is also used to measure extracellular water.
A metabolite of AMINOPYRINE with analgesic and anti-inflammatory properties. It is used as a reagent for biochemical reactions producing peroxides or phenols. Ampyrone stimulates LIVER MICROSOMES and is also used to measure extracellular water.
Brand Name:
Vulcanchem
CAS No.:
83-07-8
VCID:
VC0518814
InChI:
InChI=1S/C11H13N3O/c1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,12H2,1-2H3
SMILES:
CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N
Molecular Formula:
C11H13N3O
Molecular Weight:
203.24 g/mol
4-Aminoantipyrine
CAS No.: 83-07-8
Cat. No.: VC0518814
Molecular Formula: C11H13N3O
Molecular Weight: 203.24 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
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Specification
| Description | 4-aminoantipyrine is a pyrazolone, a member of the class of pyrazoles that is antipyrine substituted at C-4 by an amino group. It is a metabolite of aminopyrine and of metamizole. It has a role as a non-steroidal anti-inflammatory drug, a non-narcotic analgesic, an antirheumatic drug, a peripheral nervous system drug, an EC 1.14.99.1 (prostaglandin-endoperoxide synthase) inhibitor, an antipyretic, a drug metabolite and a marine xenobiotic metabolite. It is a primary amino compound and a pyrazolone. It is functionally related to an antipyrine. A metabolite of AMINOPYRINE with analgesic and anti-inflammatory properties. It is used as a reagent for biochemical reactions producing peroxides or phenols. Ampyrone stimulates LIVER MICROSOMES and is also used to measure extracellular water. |
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| CAS No. | 83-07-8 |
| Molecular Formula | C11H13N3O |
| Molecular Weight | 203.24 g/mol |
| IUPAC Name | 4-amino-1,5-dimethyl-2-phenylpyrazol-3-one |
| Standard InChI | InChI=1S/C11H13N3O/c1-8-10(12)11(15)14(13(8)2)9-6-4-3-5-7-9/h3-7H,12H2,1-2H3 |
| Standard InChI Key | RLFWWDJHLFCNIJ-UHFFFAOYSA-N |
| SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N |
| Canonical SMILES | CC1=C(C(=O)N(N1C)C2=CC=CC=C2)N |
| Appearance | Solid powder |
| Colorform | LEAFLETS FROM LIGROIN COLORLESS LEAFLETS PRISM OR PLATELETS FROM PETROLEUM ETHER OR ETHYL ACETATE |
| Melting Point | 225 to 228 °F (NTP, 1992) 107-109 °C 134.5 °C |
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